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Compound of Interest

Compound Name: Ro 41-1879

Cat. No.: B1680684

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and handling guidelines for the
investigational catechol-substituted cephalosporin, Ro 41-1879. This document summarizes its
mechanism of action, offers protocols for in vitro susceptibility testing, and outlines essential
safety and handling procedures.

Introduction to Ro 41-1879

Ro 41-1879 is a catechol-substituted cephalosporin antibiotic.[1] Its unique structure, featuring
a catechol moiety, allows it to exploit bacterial iron uptake systems for active transport into the
cell, a mechanism that can enhance its potency, particularly against Gram-negative bacteria.[1]

Mechanism of Action: The "Trojan Horse" Strategy

Ro 41-1879 employs a "Trojan horse" mechanism to enter bacterial cells. The catechol group
mimics siderophores, which are iron-chelating molecules produced by bacteria to acquire iron.
This allows Ro 41-1879 to be actively transported across the outer membrane of Gram-
negative bacteria through the TonB-dependent transport system.[1] Once in the periplasmic
space, it inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPS),
which is the classical mechanism of action for -lactam antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Laboratory Guidelines for the Catechol Cephalosporin
Ro 41-1879]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680684+#laboratory-guidelines-for-handling-ro-41-
1879]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2024966/
https://pubmed.ncbi.nlm.nih.gov/2024966/
https://www.benchchem.com/product/b1680684#laboratory-guidelines-for-handling-ro-41-1879
https://www.benchchem.com/product/b1680684#laboratory-guidelines-for-handling-ro-41-1879
https://www.benchchem.com/product/b1680684#laboratory-guidelines-for-handling-ro-41-1879
https://www.benchchem.com/product/b1680684#laboratory-guidelines-for-handling-ro-41-1879
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

